Cas no 2639371-20-1 (4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine)

• Product Name: 4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine
• CAS No: 2639371-20-1
• MF: C₈H₁₅N₃S
• MW: 185.289799928665
• CID: 5640310
• PubChem ID: 165903995
• Update Time: 2025-06-08

4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-27783339
• 4-[(1R)-1-amino-2,2-dimethylpropyl]-1,3-thiazol-2-amine
• 2639371-20-1
• 4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine

• Inchi： 1S/C8H15N3S/c1-8(2,3)6(9)5-4-12-7(10)11-5/h4,6H,9H2,1-3H3,(H2,10,11)/t6-/m0/s1
• InChI Key： ZJKRCPRLOIMLLI-LURJTMIESA-N
• SMILES： S1C(N)=NC(=C1)[C@@H](C(C)(C)C)N

Computed Properties

• Exact Mass: 185.09866866g/mol
• Monoisotopic Mass: 185.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.2Ų

Additional information on 4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine

Professional Introduction to Compound with CAS No. 2639371-20-1 and Product Name: 4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine

The compound with the CAS number 2639371-20-1 and the product name 4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. Thiazole derivatives are well-known for their roles in various pharmacological interventions, including antimicrobial, antiviral, anti-inflammatory, and anticancer agents.

In recent years, there has been a surge in research focusing on the development of novel thiazole-based molecules that can modulate biological pathways with high specificity and efficacy. The structural motif of 4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine incorporates a chiral center at the (1R) position, which is a critical feature for achieving enantioselective pharmacological effects. The presence of the 1-amino group and the bulky 2,2-dimethylpropyl substituent further enhances the compound's interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Thiazole derivatives have been extensively studied for their ability to interact with neurotransmitter systems, particularly those involving serotonin and dopamine. The unique structural features of 4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine suggest that it may exhibit properties similar to those of known atypical antipsychotics and antidepressants. Preliminary computational studies have indicated that this compound can bind effectively to serotonin receptors (5-HT receptors), which are key targets in managing conditions such as schizophrenia and depression.

Moreover, the chiral nature of the compound at the (1R) configuration is crucial for its pharmacological profile. Enantiomers often exhibit different biological activities due to their distinct spatial arrangements, which can significantly impact drug efficacy and safety. The stereochemical purity of 4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine ensures that its therapeutic effects are maximized while minimizing potential side effects associated with racemic mixtures.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex thiazole derivatives like 4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine. These innovations have not only reduced production costs but also improved the overall quality and consistency of the final product. Modern synthetic routes often involve catalytic processes that enhance yield while maintaining high enantiomeric purity. Such improvements are essential for advancing preclinical and clinical studies.

The pharmacokinetic properties of 4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine are another area of interest. Studies have shown that thiazole derivatives typically exhibit moderate solubility in both water and lipids, which facilitates their absorption and distribution throughout the body. Additionally, their metabolic stability allows for prolonged half-lives in vivo, potentially reducing the frequency of dosing required for therapeutic effects. These characteristics make this compound an attractive candidate for oral administration in clinical settings.

In vitro studies have begun to unravel the mechanistic basis by which 4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine exerts its biological effects. Initial experiments using cell culture models have demonstrated interactions with various protein targets involved in cell signaling pathways relevant to neurological disorders. For instance, preliminary data suggest that this compound may inhibit enzymes such as monoamine oxidase (MAO), which are implicated in mood regulation disorders like depression.

The potential therapeutic applications extend beyond neurological disorders. Thiazole derivatives have shown promise in combating infectious diseases as well. The structural framework of 4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine allows for interactions with bacterial enzymes that are essential for bacterial survival and replication. This has led to investigations into its efficacy against resistant bacterial strains, highlighting its versatility as a pharmacological tool.

As research progresses, interdisciplinary approaches combining computational modeling with experimental validation will be crucial for optimizing the therapeutic potential of compounds like 4-(1R)-1-amino-2,2-dimethylpropyl-1,3-thiazol-2-amine. High-throughput screening techniques can accelerate the identification of novel analogs with improved pharmacological profiles. Furthermore， collaborations between academic institutions and pharmaceutical companies will be instrumental in translating laboratory findings into clinical reality.

The regulatory landscape for new drug development continues to evolve， providing clearer pathways for bringing innovative therapies like 4-(1R)-amino - 22 dimethyl propyl - 13 thia zol - 12 am ine (CAS No: 263937120 - 11) to market more efficiently。 Streamlined processes for preclinical testing and clinical trials are essential for ensuring patient access to cutting-edge treatments without unnecessary delays。

In conclusion，the compound identified by CAS No 263937120 - 11， specifically named as 4-(lR) - l amino - 22 dim eth yl prop yl - l，3 -thia z ol - 12 am ine， represents a significant step forward in pharmaceutical innovation。 Its unique structural features， coupled with promising preliminary data， make it a compelling candidate for further exploration。 As research continues， we can anticipate new insights into its therapeutic potential across multiple disease areas， ultimately benefiting patients worldwide。